![molecular formula C11H13N5O B2800571 N-[(E)-(dimethylamino)methylidene]-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide CAS No. 400083-80-9](/img/structure/B2800571.png)
N-[(E)-(dimethylamino)methylidene]-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[(E)-(dimethylamino)methylidene]-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide” is a chemical compound with the molecular formula C11H13N5O . It is used in the field of medicinal chemistry for the treatment of human diseases .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrazolo[1,5-a]pyrimidine core, which is a fused pyrazole and pyrimidine ring. This structure is similar to purines and plays an important role in energy supply and metabolic regulation .Physical And Chemical Properties Analysis
This compound is a pale yellow solid with a melting point of 92.5–93.7°C . Its IR spectrum (KBr) is as follows: 3340.49 cm−1 (NH), 1645.71 cm−1 (C=O), 1635.46 cm−1 (C=N), 1520.11 cm−1 (C=C Ar), 1438.08 cm−1 (C=C Ar), 1368.34 cm−1 (C–N), 978.56 cm−1 (C–O–C) .Scientific Research Applications
Biological Monitoring and Metabolism Studies
One area of application involves the biological monitoring of exposure to chemicals and their metabolism within the human body. For instance, studies on pirimicarb, a chemical with a somewhat related structure due to its inclusion of pyrimidine moieties, have demonstrated the feasibility of using hydroxypyrimidines as markers in human urine for biological monitoring purposes. These metabolites indicate exposure to specific chemicals and can help assess the demethylation capacity in humans, which is critical for understanding the metabolic fate of various compounds within the body (Hardt, Appl, & Angerer, 1999).
Therapeutic Applications
Another relevant area is the therapeutic applications of chemical compounds, particularly in the treatment or prevention of diseases. Allopurinol, a compound structurally distinct but within the broader category of pyrimidine analogs, serves as an example. It has been used effectively to reduce hyperuricemia and prevent uric acid nephropathy in children with leukemia and lymphoma, demonstrating the potential of pyrimidine analogs in medical treatments (Krakoff & Murphy, 1968).
Environmental Exposure and Toxicology
Research on environmental exposure to organophosphorus and pyrethroid pesticides in children has highlighted the importance of assessing the extent of exposure to various chemical compounds, including those related to pyrazolo[1,5-a]pyrimidine derivatives. Such studies are crucial for understanding the potential health risks associated with chemical exposure from agricultural activities and household use, guiding public health policies on the regulation and use of these chemicals (Babina, Dollard, Pilotto, & Edwards, 2012).
Properties
IUPAC Name |
N-(dimethylaminomethylidene)-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N5O/c1-8-4-10-12-5-9(6-16(10)14-8)11(17)13-7-15(2)3/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLMIXJZQWNGYQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(C=NC2=C1)C(=O)N=CN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.